Cas no 1330754-39-6 (8-Methylpyrido[2,3-d]pyridazine-5-thiol)

• Product name: 8-Methylpyrido[2,3-d]pyridazine-5-thiol
• CAS No: 1330754-39-6
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 5178545

8-Methylpyrido[2,3-d]pyridazine-5-thiol Chemical and Physical Properties

Names and Identifiers

• 8-Methylpyrido[2,3-d]pyridazine-5-thiol
• 8-Methyl-pyrido[2,3-d]pyridazine-5-thiol

• Inchi： 1S/C8H7N3S/c1-5-7-6(3-2-4-9-7)8(12)11-10-5/h2-4H,1H3,(H,11,12)
• InChI Key： PTCZHWOHQIXQDX-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=NC=2C(C)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Topological Polar Surface Area: 69.4
• XLogP3: 0.9

Additional information on 8-Methylpyrido[2,3-d]pyridazine-5-thiol

8-Methylpyrido[2,3-d]pyridazine-5-thiol (CAS No. 1330754-39-6)

8-Methylpyrido[2,3-d]pyridazine-5-thiol, also known by its CAS registry number 1330754-39-6, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their versatile applications in drug discovery, electronic materials, and advanced functional materials. The molecule features a pyrido[2,3-d]pyridazine core with a methyl group at the 8-position and a thiol (-SH) group at the 5-position, making it a promising candidate for various chemical and biological studies.

The synthesis of 8-Methylpyrido[2,3-d]pyridazine-5-thiol typically involves multi-step organic reactions, often utilizing microwave-assisted synthesis or catalytic methods to enhance reaction efficiency. Recent advancements in synthetic methodologies have enabled the precise control of regioselectivity and stereochemistry during the formation of this compound. Researchers have explored various precursors, including pyridine derivatives and thioamide intermediates, to optimize the synthesis process. These efforts have not only improved yield but also expanded the scope of potential applications for this compound.

In terms of chemical properties, 8-Methylpyrido[2,3-d]pyridazine-5-thiol exhibits strong electron-withdrawing characteristics due to the presence of the thiol group and the conjugated aromatic system. This property makes it highly suitable for applications in electron transport materials and semiconductors. Recent studies have demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are emerging as promising materials for gas storage, catalysis, and sensing technologies.

The biological activity of 8-Methylpyrido[2,3-d]pyridazine-5-thiol has also been a focal point of research. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Additionally, its ability to coordinate with metal ions has led to investigations into its use as a ligand in metalloenzyme mimics and catalysts. These findings underscore the compound's versatility across multiple scientific disciplines.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 8-Methylpyrido[2,3-d]pyridazine-5-thiol have been explored to ensure sustainable practices in its production and application. Researchers have developed green chemistry approaches, such as using renewable solvents and minimizing waste generation during synthesis. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 8-Methylpyrido[2,3-d]pyridazine-5-thiol (CAS No. 1330754-39-6) is a multifaceted compound with immense potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations across chemistry and materials science.